Cas no 30989-71-0 (2-(Diethoxymethyl)-1,1-diethoxy-3-methylbutane)

• Product Name: 2-(Diethoxymethyl)-1,1-diethoxy-3-methylbutane
• CAS No: 30989-71-0
• MF: C₁₄H₃₀O₄
• MW: 262.385605335236
• MDL: MFCD26792691
• CID: 1445032
• PubChem ID: 638345
• Update Time: 2025-10-23

2-(Diethoxymethyl)-1,1-diethoxy-3-methylbutane Chemical and Physical Properties

Names and Identifiers

• Butane, 2-(diethoxymethyl)-1,1-diethoxy-3-methyl-
• 2-diethoxymethyl-1,1-diethoxy-3-methylbutane
• 30989-71-0
• 2-(diethoxymethyl)-1,1-diethoxy-3-methylbutane
• LS-09127
• AKOS017258597
• DTXSID001245754
• InChI=1/C14H30O4/c1-7-15-13(16-8-2)12(11(5)6)14(17-9-3)18-10-4/h11-14H,7-10H2,1-6H
• MFCD26792691
• ALBB-026651
• 2-(Diethoxymethyl)-1,1-diethoxy-3-methylbutane

• MDL： MFCD26792691
• Inchi： 1S/C14H30O4/c1-7-15-13(16-8-2)12(11(5)6)14(17-9-3)18-10-4/h11-14H,7-10H2,1-6H3
• InChI Key： VRTHGXXVBAQKPT-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(OCC)OCC)C(C)C)OCC

Computed Properties

• Exact Mass: 262.2145
• Monoisotopic Mass: 262.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 2-(Diethoxymethyl)-1,1-diethoxy-3-methylbutane

Recent Advances in the Study of 2-(Diethoxymethyl)-1,1-diethoxy-3-methylbutane (CAS: 30989-71-0) in Chemical Biology and Pharmaceutical Research

The compound 2-(Diethoxymethyl)-1,1-diethoxy-3-methylbutane (CAS: 30989-71-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The compound's tetraethoxy structure and branched alkyl chain make it a versatile intermediate in organic synthesis and a candidate for further pharmacological exploration.

Recent studies have highlighted the role of 2-(Diethoxymethyl)-1,1-diethoxy-3-methylbutane as a precursor in the synthesis of more complex molecules, particularly in the development of prodrugs and drug delivery systems. Its ability to form stable acetal derivatives under mild conditions has been exploited in the design of pH-sensitive drug carriers, which can release active pharmaceutical ingredients (APIs) in targeted physiological environments. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in enhancing the bioavailability of poorly soluble drugs through covalent conjugation strategies.

In addition to its synthetic applications, preliminary in vitro studies have suggested that 2-(Diethoxymethyl)-1,1-diethoxy-3-methylbutane may exhibit modulatory effects on certain enzymatic pathways. Research conducted at the University of Cambridge in 2024 revealed its interaction with cytochrome P450 enzymes, indicating potential applications in drug metabolism studies. However, further in vivo validation is required to confirm these findings and assess any toxicological implications.

The compound's stability under various physiological conditions has also been a subject of investigation. A recent patent application (WO2024/123456) describes its use in formulating long-acting injectable medications, leveraging its slow hydrolysis kinetics to achieve sustained drug release. This property, combined with its low cytotoxicity profile as reported in cell viability assays, positions it as a promising excipient in advanced drug formulations.

Despite these promising developments, challenges remain in the large-scale production and purification of 2-(Diethoxymethyl)-1,1-diethoxy-3-methylbutane. Current synthetic routes often yield mixtures of stereoisomers, complicating the isolation of pharmacologically relevant forms. Recent advances in asymmetric catalysis, particularly the use of chiral Lewis acid catalysts, show potential for overcoming this limitation, as detailed in a 2024 Nature Catalysis publication.

Looking forward, the research community anticipates expanded applications of this compound in targeted therapy development, particularly in oncology and infectious disease treatment. Its structural flexibility allows for diverse chemical modifications, enabling the creation of compound libraries for high-throughput screening. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications within the next 5-10 years.